Cas no 500695-53-4 (2-Amino-2-(2,6-dimethylphenyl)acetic Acid)

• Product Name: 2-Amino-2-(2,6-dimethylphenyl)acetic Acid
• CAS No: 500695-53-4
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 2188066
• Update Time: 2025-11-02

2-Amino-2-(2,6-dimethylphenyl)acetic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,a-amino-2,6-dimethyl-
• BENZENEACETIC ACID,α-AMINO-2,6-DIMETHYL-
• 2-amino-2-(2,6-dimethylphenyl)acetic Acid
• Amino-(2,6-dimethyl-phenyl)-acetic acid
• BB 0249684
• 2-Amino-2-(2,6-dimethylphenyl)acetic Acid

• Inchi： 1S/C10H13NO2/c1-6-4-3-5-7(2)8(6)9(11)10(12)13/h3-5,9H,11H2,1-2H3,(H,12,13)
• InChI Key： OLIVTEICQIRFPW-UHFFFAOYSA-N
• SMILES： OC(C(C1C(C)=CC=CC=1C)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 63.3

Additional information on 2-Amino-2-(2,6-dimethylphenyl)acetic Acid

Recent Advances in the Study of 2-Amino-2-(2,6-dimethylphenyl)acetic Acid (CAS: 500695-53-4)

2-Amino-2-(2,6-dimethylphenyl)acetic acid (CAS: 500695-53-4) is a chiral amino acid derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. Recent advancements in this area have shed light on its role as a key intermediate in the synthesis of bioactive molecules and its potential as a scaffold for novel drug candidates.

One of the most notable recent studies focused on the enantioselective synthesis of 2-Amino-2-(2,6-dimethylphenyl)acetic acid, highlighting its importance in the production of optically active pharmaceuticals. Researchers employed advanced catalytic systems, including chiral metal complexes and organocatalysts, to achieve high enantiomeric excess (ee) and yield. These findings are particularly relevant for the development of enantiopure drugs, where the stereochemical configuration can significantly impact efficacy and safety.

In addition to its synthetic utility, 2-Amino-2-(2,6-dimethylphenyl)acetic acid has been investigated for its potential biological activities. Recent in vitro studies have demonstrated its ability to modulate specific enzymatic pathways, suggesting its utility as a pharmacophore in the design of enzyme inhibitors. For instance, derivatives of this compound have shown promising activity against proteases and kinases, which are critical targets in cancer and inflammatory diseases. These findings underscore the compound's versatility and its potential to serve as a foundation for the development of new therapeutic agents.

Another area of research has explored the physicochemical properties of 2-Amino-2-(2,6-dimethylphenyl)acetic acid, including its solubility, stability, and crystallinity. These studies are essential for optimizing its formulation and delivery in pharmaceutical applications. Recent work has utilized advanced analytical techniques, such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy, to elucidate the compound's solid-state behavior and intermolecular interactions. Such insights are invaluable for improving the manufacturability and performance of drug products incorporating this compound.

Looking ahead, the continued exploration of 2-Amino-2-(2,6-dimethylphenyl)acetic acid is expected to yield further breakthroughs in drug discovery and development. Ongoing research is focused on expanding its applications in targeted therapy, particularly in the context of personalized medicine. Additionally, efforts are being made to streamline its synthesis through green chemistry approaches, reducing environmental impact and enhancing scalability. As the field advances, this compound is poised to play a pivotal role in the next generation of pharmaceutical innovations.